Cas no 71130-69-3 (Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester)

Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester structure
71130-69-3 structure
Product Name:Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
CAS No:71130-69-3
MF:C21H33NO5
MW:379.490426778793
CID:563995
PubChem ID:116745
Update Time:2025-04-19

Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
    • methyl 2-(p-nitrophenoxy)tetradecanoate
    • Methyl 2-(4-nitrophenoxy)myristate
    • Methyl 2-(4-nitrophenoxy)tetradecanoate
    • NS00059969
    • DTXSID10887844
    • EINECS 275-213-7
    • Tetradecanoic acid, 2-(4-nitrophenoxy)-, methyl ester
    • 71130-69-3
    • Inchi: 1S/C21H33NO5/c1-3-4-5-6-7-8-9-10-11-12-13-20(21(23)26-2)27-19-16-14-18(15-17-19)22(24)25/h14-17,20H,3-13H2,1-2H3
    • InChI Key: VLJMGYSIDPDNLB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 379.23599
  • Monoisotopic Mass: 379.23587315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
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